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Compound of Interest

Compound Name: Piperidine-1-carboxylic Acid

Cat. No.: B172129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for Piperidine-
1-carboxylic acid. The information is compiled from various safety data sheets to ensure a

comprehensive understanding of the potential hazards and the necessary precautions for

laboratory and industrial settings.

Section 1: Chemical Identification
Identifier Value

Chemical Name Piperidine-1-carboxylic acid

CAS Number 13406-98-9[1]

Molecular Formula C₆H₁₁NO₂[1]

Molecular Weight 129.16 g/mol [1]

Synonyms 1-Piperidinecarboxylic acid

Identified Uses
For Research & Development use only.[1] Not

for medicinal, household, or other uses.[1]

Section 2: Hazard Identification
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Comprehensive GHS classification data for Piperidine-1-carboxylic acid is not readily

available in the provided search results. However, data for structurally similar compounds, such

as other piperidine carboxylic acid isomers and derivatives, indicate potential hazards.

Researchers should handle this compound with caution, assuming it may present similar risks.

For related compounds like 1-boc-4-piperidine carboxylic acid and various isomers, the

following hazards are identified:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2A / 2
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Precautionary Statements: P280, P305+P351+P338[2]

Section 3: First-Aid Measures
Immediate medical attention is recommended in all cases of exposure. Always show the safety

data sheet to the attending physician.[2]
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area thoroughly with soap

and plenty of water.[1][2] Consult a physician if

irritation persists.[2]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, holding the eyelids

open.[1][2] Remove contact lenses if present

and easy to do so.[2] Continue rinsing and

consult a physician.[1][2]

Ingestion

Do NOT induce vomiting.[1] Never give anything

by mouth to an unconscious person.[1][2] Rinse

the mouth with water and call a physician or

Poison Control Center immediately.[1]

Section 4: Fire-Fighting Measures
Aspect Procedure

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1][2]

Specific Hazards

Thermal decomposition may produce hazardous

gases and vapors, including carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[4][5]

Advice for Firefighters

Wear a self-contained breathing apparatus

(SCBA) for firefighting if necessary.[1][2] Use

water spray to cool unopened containers.[4]

Section 5: Accidental Release Measures
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Evacuation and Ventilation:

Immediately evacuate personnel from the spill area to a safe location.[2]

Ensure adequate ventilation to dissipate any dust or vapors.[2]

Remove all sources of ignition.[1]

Personal Precautions:

Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles or a face shield, and a respirator.[1][2]

Avoid breathing dust, vapors, mist, or gas.[1][2]

Avoid direct contact with the spilled material.[1]

Containment:

Prevent the chemical from entering drains, sewers, or waterways.[1][2]

If the spill is large, create a dike around the spill using inert materials like sand or earth.

Cleanup and Disposal:

For solid spills, carefully sweep or shovel the material into a suitable, closed container for

disposal, avoiding the creation of dust.[2]

Do not use combustible materials such as sawdust for absorption.

Once the material is collected, clean the spill area with soap and water.

Dispose of the waste material in accordance with all applicable federal, state, and local

regulations.
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Accidental Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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